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Introduction
Cypriot umber, a naturally occurring pigment rich in iron and manganese oxides, has been

utilized for centuries in various applications. Geologically, it is classified as a metalliferous

sediment, formed through hydrothermal processes associated with the Troodos ophiolite, a

fragment of ancient oceanic crust.[1][2] The unique geological origin of Cypriot umber imparts

a distinct trace element signature, which is of significant interest for provenance studies,

material science, and potentially for novel applications in fields such as drug development,

where trace elements can play crucial roles in biological processes.

This technical guide provides an in-depth overview of the trace element analysis of Cypriot

umber. It is intended for researchers, scientists, and professionals who require a detailed

understanding of the material's composition and the analytical methodologies used to

characterize it. The guide summarizes available quantitative data, outlines experimental

protocols, and presents visual workflows to facilitate a comprehensive understanding of the

subject.

Geochemical Profile of Cypriot Umber
Cypriot umber is primarily composed of iron and manganese oxyhydroxides, which are

excellent scavengers of various trace elements from seawater and hydrothermal fluids.[3] This

results in a complex and informative trace element composition.
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Major and Minor Element Composition
The primary constituents of Cypriot umber are iron (Fe) and manganese (Mn), with their oxides

giving the pigment its characteristic color. Other major and minor elements include silicon (Si),

aluminum (Al), magnesium (Mg), calcium (Ca), and potassium (K).[3] The relative

concentrations of these elements can vary depending on the specific location and depth of the

deposit.[3]

Trace Element Composition
The trace element composition of Cypriot umber is a key area of scientific investigation. The

concentrations of various trace elements can provide insights into the depositional environment

and post-depositional processes. The following table summarizes indicative trace element

concentrations found in Cypriot umber, compiled from various geochemical studies. It is

important to note that these values can vary between different umber deposits.

Element
Concentration
Range (mg/kg or
ppm)

Analytical
Technique(s)

Reference(s)

Barium (Ba)
Varies (decreasing

upwards in sequence)
ICP-MS [3]

Cobalt (Co)
Varies (decreasing

upwards in sequence)
ICP-MS [3]

Copper (Cu)
Varies (decreasing

upwards in sequence)
ICP-MS [3]

Strontium (Sr)
Varies (decreasing

upwards in sequence)
ICP-MS [3]

Zirconium (Zr)
Varies (increasing

upwards in sequence)
ICP-MS [3]

Thorium (Th) < 10 Not Specified [3]

Uranium (U) < 10 Not Specified [3]
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Rare Earth Elements (REEs)
Rare earth elements are particularly diagnostic for understanding the origin of Cypriot umber.
The REE patterns in Cypriot umber typically exhibit a pronounced negative cerium (Ce)

anomaly, which is a characteristic feature of hydrothermal sediments formed at mid-ocean

ridges.[3] This anomaly arises from the removal of Ce from seawater into manganese nodules,

leaving the hydrothermal fluids and subsequent precipitates depleted in Ce relative to other

REEs. The total REE concentrations (ΣREE) in Cypriot umber have been reported in the range

of 226–586 mg/kg.[3]

Experimental Protocols for Trace Element Analysis
The accurate determination of trace element concentrations in Cypriot umber requires robust

analytical methodologies. The following sections detail the key steps involved in the analysis,

from sample preparation to instrumental measurement.

Sample Preparation
Proper sample preparation is critical to obtain accurate and reproducible results. The general

workflow for preparing solid umber samples for analysis is as follows:

Drying and Homogenization: The raw umber sample is first dried to remove any moisture. It

is then crushed and ground into a fine, homogeneous powder using an agate mortar and

pestle to ensure representativeness of the analyzed subsample.[4]

Digestion: The powdered umber sample must be dissolved to bring the trace elements into

solution for analysis by techniques such as ICP-MS. Common digestion methods for

geological materials include:

Aqua Regia Digestion: This method uses a mixture of nitric acid and hydrochloric acid to

dissolve the sample. It is effective for many elements but may not achieve complete

dissolution of all silicate minerals.[4]

Lithium Borate Fusion: The sample is fused with a lithium metaborate/tetraborate flux at

high temperature. The resulting glass is then dissolved in a dilute acid. This method is

highly effective for achieving complete dissolution of even the most refractory minerals.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.researchgate.net/publication/269109321_Umbers_of_the_Troodos_Ophiolite_Cyprus_a_Potential_Rare_Earth_Resource
https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.researchgate.net/publication/269109321_Umbers_of_the_Troodos_Ophiolite_Cyprus_a_Potential_Rare_Earth_Resource
https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.mdpi.com/2073-4441/17/21/3055
https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.mdpi.com/2073-4441/17/21/3055
https://www.gov.nl.ca/iet/files/mines-geoscience-publications-openfiles-of-nfld-3316-of-nfld-3316.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microwave-Assisted Digestion: This technique uses sealed Teflon vessels and microwave

energy to heat the sample and acid mixture, accelerating the digestion process and

reducing the risk of contamination.[4]

Instrumental Analysis
Several instrumental techniques are well-suited for the multi-elemental analysis of geological

materials like Cypriot umber.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): This is a powerful technique for

determining a wide range of trace elements at very low concentrations (ppm to ppb levels).

The digested sample solution is introduced into a high-temperature argon plasma, which

ionizes the atoms. The ions are then separated by their mass-to-charge ratio in a mass

spectrometer.[6]

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): Similar to ICP-MS,

this technique uses an argon plasma to excite atoms to higher energy levels. When the

atoms return to their ground state, they emit light at characteristic wavelengths, which are

measured to determine the elemental concentrations. ICP-OES is generally used for

measuring major and minor elements.[5]

X-Ray Fluorescence (XRF) Spectrometry: XRF is a non-destructive analytical technique that

can be used for the direct analysis of solid powdered samples. The sample is irradiated with

X-rays, causing the elements within it to emit fluorescent X-rays at energies characteristic of

each element. XRF is particularly useful for major and some trace element analysis.[6]

Visualizing Workflows and Relationships
To better illustrate the processes and concepts discussed, the following diagrams have been

created using the DOT language.
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Caption: Experimental workflow for trace element analysis of Cypriot umber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.researchgate.net/figure/Map-of-the-different-geological-zones-of-Cyprus-and-site-locations-Modified-after-the_fig3_263213258
https://www.researchgate.net/figure/The-geological-precincts-of-Cyprus-and-location-of-sediment-samples-used-in-this-study_fig3_270884289
https://www.researchgate.net/publication/269109321_Umbers_of_the_Troodos_Ophiolite_Cyprus_a_Potential_Rare_Earth_Resource
https://www.mdpi.com/2073-4441/17/21/3055
https://www.gov.nl.ca/iet/files/mines-geoscience-publications-openfiles-of-nfld-3316-of-nfld-3316.pdf
https://www.data.gov.uk/dataset/927c6929-924f-4a57-a7da-dded868b46f3/geochemical-data-from-the-troodos-ophiolite-cyprus-nerc-grant-ne-m010848-1-ne-m011615-1
https://www.data.gov.uk/dataset/927c6929-924f-4a57-a7da-dded868b46f3/geochemical-data-from-the-troodos-ophiolite-cyprus-nerc-grant-ne-m010848-1-ne-m011615-1
https://www.benchchem.com/product/b1143585#trace-element-analysis-of-cypriot-umber
https://www.benchchem.com/product/b1143585#trace-element-analysis-of-cypriot-umber
https://www.benchchem.com/product/b1143585#trace-element-analysis-of-cypriot-umber
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

